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Compound of Interest

Compound Name: N-Methyl-L-threonine

CAS No.: 2812-28-4

Cat. No.: B554851

Get Quote

This guide provides a detailed protocol for the safe and compliant disposal of N-Methyl-L-
threonine, a non-proteinogenic amino acid derivative crucial in peptide synthesis and drug

development.[1] While this compound is not classified as hazardous under the Globally

Harmonized System (GHS), adherence to rigorous laboratory waste management protocols is

paramount to ensure personnel safety, environmental protection, and regulatory compliance.[2]

This document is intended for researchers, scientists, and drug development professionals,

offering a framework grounded in established safety principles and regulatory awareness.

Hazard Characterization and Regulatory Context
The foundation of any disposal procedure is a thorough understanding of the material's

properties and the regulations governing its disposal. N-Methyl-L-threonine is a white, solid

powder that is highly soluble in water.[3][4]

While 38 out of 38 company reports to the European Chemicals Agency (ECHA) indicate that

N-Methyl-L-threonine does not meet GHS hazard criteria, it is classified as a combustible

solid.[2] This means that as a fine dust, it has the potential to form combustible or explosive
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mixtures in the air.[5][6] Therefore, handling procedures must focus on minimizing dust

generation.[7]

In the United States, the disposal of all chemical waste, regardless of its hazard classification,

is governed by the Environmental Protection Agency's (EPA) Resource Conservation and

Recovery Act (RCRA).[8][9] It is a core principle of laboratory safety that all chemical wastes

are considered potentially hazardous and must be managed through an established

institutional waste program.[8] Your institution's Environmental Health and Safety (EHS)

department is the ultimate authority for specific disposal procedures and must be consulted.

Property Value Source(s)

IUPAC Name
(2S,3R)-3-hydroxy-2-

(methylamino)butanoic acid
[1][2]

Molecular Formula C₅H₁₁NO₃ [1][2]

Molecular Weight 133.15 g/mol [1][2]

Appearance White to off-white powder [3]

GHS Classification
Not classified as a hazardous

substance
[2]

Physical Hazard Combustible Solid

Immediate Safety & Personal Protective Equipment
(PPE)
Prior to handling N-Methyl-L-threonine for disposal, ensure the following minimum PPE is

worn to prevent accidental exposure. The causality behind these choices is the prevention of

contact with mucous membranes and the inhalation of fine particulates.

Eye Protection: Wear tightly fitting safety goggles or glasses.

Hand Protection: Wear impervious chemical-resistant gloves (e.g., nitrile).

Protective Clothing: A standard laboratory coat is required to protect against incidental skin

contact.
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Respiratory Protection: If there is a risk of generating dust, work in a well-ventilated area

such as a chemical fume hood. For larger quantities or in the absence of a fume hood, a

NIOSH-approved respirator appropriate for dusts should be used.[7][10]

Step-by-Step Disposal Protocol
The key to safe disposal is the proper characterization and segregation of waste streams.[11]

Do not mix different chemical wastes unless their compatibility is known and approved by your

EHS department.

Unused or Expired Solid N-Methyl-L-threonine
This protocol is designed to safely contain the solid chemical and prevent dust dispersion.

Container Selection: Choose a clean, dry, and chemically compatible container with a

secure, sealable lid. The container must be in good condition and free of leaks.

Transfer: Carefully transfer the solid N-Methyl-L-threonine into the designated waste

container. Perform this transfer in a fume hood or ventilated area to minimize the potential for

dust inhalation. Use tools like a spatula or powder funnel to prevent spillage.

Labeling: Label the container clearly and unambiguously. The label must include:

The words "Hazardous Waste" (as a best practice for all chemical waste, per institutional

policies).[12]

The full chemical name: "N-Methyl-L-threonine" (avoid abbreviations).

The approximate quantity of waste.

The date of accumulation.

Storage: Store the sealed container in a designated satellite accumulation area (SAA) or

central accumulation area (CAA) as directed by your laboratory's waste management plan.

[12] Ensure it is stored away from incompatible materials, particularly strong oxidizing

agents.[13]
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Pickup Request: Submit a chemical waste pickup request to your institution's EHS

department.

Contaminated Labware & Debris
Items such as weighing paper, gloves, wipes, and pipette tips that have come into direct

contact with N-Methyl-L-threonine must be disposed of as contaminated solid waste.

Collection: Place all contaminated disposable items into a designated, sealable waste

container or a heavy-duty, transparent waste bag.

Labeling: Label the container or bag clearly as "Contaminated Debris with N-Methyl-L-
threonine."

Disposal: This waste stream should not be placed in the regular trash. Manage it alongside

your solid chemical waste for EHS pickup.

Aqueous Solutions of N-Methyl-L-threonine
Collection: Pour aqueous solutions containing N-Methyl-L-threonine into a designated,

leak-proof waste container suitable for aqueous chemical waste.

Segregation: Do not mix this waste stream with organic solvents or other incompatible

chemical wastes.

Labeling: Label the container with "Aqueous Waste: N-Methyl-L-threonine" and list the

approximate concentration and volume.

Storage & Pickup: Keep the container sealed when not in use and store it in your designated

liquid waste accumulation area.[8] Arrange for disposal through your EHS department.

Emergency Procedures: Spill & Exposure
Management
In the event of an accidental release, immediate and correct action is crucial to mitigate any

potential risks.
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Spill Cleanup
Evacuate and Ventilate: Clear the immediate area and ensure the space is well-ventilated.

[10]

Control Dust: For a dry powder spill, avoid any actions that could make the dust airborne,

such as dry sweeping.

Cleanup: Gently cover the spill with a damp paper towel to wet the powder. Alternatively, use

a commercial spill kit absorbent. Carefully collect the material using a scoop or dustpan and

place it into a sealed container for disposal.[7][10]

Decontaminate: Clean the spill area with a damp cloth.

Disposal: Dispose of all cleanup materials (including gloves) as contaminated waste, as

described in Section 3.2.

Personnel Exposure
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.[7]

Skin Contact: Wash the affected area thoroughly with soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[7]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[7]

The Disposal Workflow: A Decision-Making
Framework
This diagram illustrates the logical flow for managing N-Methyl-L-threonine waste, from initial

identification to final handoff to safety professionals. It serves as a self-validating system,

ensuring that all waste streams are handled through a compliant process.
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Start: Identify
N-Methyl-L-threonine Waste

What is the waste form?

Unused/Expired Solid

 Solid 

Aqueous Solution

 Liquid 

Contaminated Debris
(Gloves, Wipes, etc.)

 Debris 

Accidental Spill

 Spill 

1. Place in a sealed, labeled
container for solid chemical waste.

1. Place in a sealed, labeled
container for aqueous waste.
2. Do NOT mix with solvents.

1. Place in a separate, sealed,
labeled container for
contaminated debris.

1. Follow Emergency Spill Protocol.
2. Collect cleanup materials in a

sealed, labeled container.

Store container in designated
Satellite Accumulation Area (SAA)

Contact EHS for Waste Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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